Cas no 1235012-48-2 (phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate)

• Product Name: phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate
• CAS No: 1235012-48-2
• MF: C₂₂H₂₄ClN₃O₄
• MW: 429.896664619446
• CID: 6594308
• PubChem ID: 49682536
• Update Time: 2025-10-31

phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate
• 1235012-48-2
• phenyl 4-[({[(2-chlorophenyl)methyl]carbamoyl}formamido)methyl]piperidine-1-carboxylate
• F5016-1902
• AKOS024489824
• phenyl 4-((2-((2-chlorobenzyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
• phenyl 4-[[[2-[(2-chlorophenyl)methylamino]-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• VU0629465-1

• Inchi： 1S/C22H24ClN3O4/c23-19-9-5-4-6-17(19)15-25-21(28)20(27)24-14-16-10-12-26(13-11-16)22(29)30-18-7-2-1-3-8-18/h1-9,16H,10-15H2,(H,24,27)(H,25,28)
• InChI Key： COWZZLYJALPXCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC1CCN(C(=O)OC2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 429.1455339g/mol
• Monoisotopic Mass: 429.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate

Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate (CAS No. 1235012-48-2): A Comprehensive Overview

Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate, identified by its CAS number 1235012-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its piperidine core and various functional groups, contributes to its unique chemical properties and reactivity.

The molecular structure of Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate is composed of several key functional groups, including a phenyl ring, a carbamoyl group, and a formamido moiety. These components contribute to the compound's overall chemical behavior and its potential interactions with biological targets. The presence of the piperidine ring enhances the molecule's solubility in both polar and non-polar solvents, making it suitable for various applications in drug formulation and delivery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Among these efforts, small molecules like Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate have emerged as promising candidates due to their ability to modulate biological pathways at the molecular level. The compound's unique structural features make it a valuable tool for investigating the mechanisms of various diseases and for designing new drugs with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carbamoyl and formamido groups provide reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to explore the full potential of this compound in drug discovery.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict the biological activity of small molecules. By leveraging high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can rapidly identify compounds with desirable properties. Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate has been subjected to such analyses, revealing its potential as a lead compound for further optimization.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a modulator of enzyme activity and receptor binding. The piperidine core is known to interact with various biological targets, including kinases and proteases, which are often implicated in disease pathogenesis. By targeting these enzymes, Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate could potentially interfere with disease-causing signaling pathways.

The development of novel drug candidates is a multi-step process that involves extensive characterization at both the chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the compound. These methods provide critical data for understanding the compound's behavior in vitro and in vivo.

The pharmacokinetic properties of any drug candidate are crucial for determining its efficacy and safety profile. Studies on Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate have begun to elucidate its absorption, distribution, metabolism, excretion (ADME) characteristics. These findings are essential for optimizing dosing regimens and minimizing potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models can be trained on large datasets to identify molecules with high binding affinity for specific targets. This approach has accelerated the identification of promising candidates like Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate, reducing the time required for hit-toLead optimization.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like Phenyl 4-({(2-chlorophenyl)methylcarbamoyl}formamido)methylpiperidine-1-carboxylate will play an increasingly important role in developing innovative treatments.